Cas no 147284-85-3 (3-amino-1,1,1-trifluoropentan-2-ol hydrochloride)

• Product Name: 3-amino-1,1,1-trifluoropentan-2-ol hydrochloride
• CAS No: 147284-85-3
• MF: C₅H₁₁ClF₃NO
• MW: 193.595151185989
• CID: 1323457
• PubChem ID: 22405506
• Update Time: 2025-11-02

3-amino-1,1,1-trifluoropentan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Pentanol, 3-amino-1,1,1-trifluoro-, hydrochloride
• MFCD22691072
• SCHEMBL7276708
• IYBYWDKXHODWRH-UHFFFAOYSA-N
• EN300-122903
• 3-amino-1,1,1-trifluoropentan-2-olhydrochloride
• 3-amino-1,1,1-trifluoropentan-2-ol hydrochloride
• AKOS026741214
• 147284-85-3
• 3-Amino-1,1,1-trifluoro-2-pentanol hydrochloride
• 3-amino-1,1,1-trifluoropentan-2-ol;hydrochloride
• Z1582264097

• Inchi： 1S/C5H10F3NO.ClH/c1-2-3(9)4(10)5(6,7)8;/h3-4,10H,2,9H2,1H3;1H
• InChI Key： IYBYWDKXHODWRH-UHFFFAOYSA-N
• SMILES： Cl.FC(C(C(CC)N)O)(F)F

Computed Properties

• Exact Mass: 193.04823
• Monoisotopic Mass: 193.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25

Additional information on 3-amino-1,1,1-trifluoropentan-2-ol hydrochloride

3-amino-1,1,1-trifluoropentan-2-ol hydrochloride (CAS No. 147284-85-3): A Comprehensive Overview

3-amino-1,1,1-trifluoropentan-2-ol hydrochloride (CAS No. 147284-85-3) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl group and amino alcohol structure, serves as a valuable intermediate in the synthesis of various bioactive molecules. The presence of the hydrochloride salt enhances its solubility, making it particularly useful in formulation development.

The chemical properties of 3-amino-1,1,1-trifluoropentan-2-ol hydrochloride include a molecular weight of approximately 197.6 g/mol and a melting point range that ensures stability under standard laboratory conditions. Its trifluoromethyl group contributes to its lipophilicity, a feature often exploited in drug design to improve membrane permeability. Researchers frequently explore this compound for its potential in medicinal chemistry, especially in the development of protease inhibitors and other enzyme-targeting therapeutics.

In recent years, the demand for fluorinated compounds like 3-amino-1,1,1-trifluoropentan-2-ol hydrochloride has surged due to their applications in drug discovery and agrochemical innovation. Fluorine's ability to modulate electronic and steric properties makes it a critical element in modern synthetic chemistry. This compound is often discussed in forums and publications focusing on green chemistry and sustainable synthesis, aligning with the global push for environmentally friendly chemical processes.

One of the most searched questions related to this compound is: "What are the applications of 3-amino-1,1,1-trifluoropentan-2-ol hydrochloride in pharmaceuticals?" The answer lies in its versatility as a building block for small molecule drugs. For instance, it has been investigated for its role in creating antiviral agents, where the trifluoromethyl group enhances binding affinity to viral proteins. Additionally, its amino alcohol moiety is pivotal in designing chiral ligands for asymmetric catalysis, a hot topic in organic synthesis.

Another trending topic is the synthetic routes to produce 3-amino-1,1,1-trifluoropentan-2-ol hydrochloride. Researchers are keen on optimizing its synthesis to reduce costs and improve yields. Methods such as reductive amination of trifluoromethyl ketones or stereoselective hydrogenation of corresponding amino acids are frequently explored. These advancements are crucial for scaling up production to meet industrial demands, particularly in the pharmaceutical sector.

The safety profile of 3-amino-1,1,1-trifluoropentan-2-ol hydrochloride is another area of interest. While it is not classified as a hazardous material, proper handling protocols, including the use of personal protective equipment (PPE), are recommended. This aligns with the broader industry focus on laboratory safety and risk management, topics that dominate discussions in academic and industrial settings alike.

From a market perspective, the compound is supplied by several specialty chemical manufacturers, catering to the needs of research institutions and pharmaceutical companies. Its pricing and availability are influenced by factors such as raw material costs and regulatory requirements, which are often queried in supply chain discussions. The growing interest in custom synthesis services further underscores its relevance in the chemical industry.

In summary, 3-amino-1,1,1-trifluoropentan-2-ol hydrochloride (CAS No. 147284-85-3) is a multifaceted compound with significant applications in drug development and chemical synthesis. Its unique structural features and adaptability make it a subject of ongoing research, particularly in areas like asymmetric catalysis and green chemistry. As the scientific community continues to explore its potential, this compound is poised to remain a key player in advancing molecular innovation.